Silica

Specification

• CAS No.: 7631-86-9
• Molecular Formula: O2Si; SiO2
• Molecular Weight: 60.084 g/mol
• IUPAC Name: dioxosilane
• Standard InChI: InChI=1S/O2Si/c1-3-2
• Standard InChI Key: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Impurities: Major impurities in crystalline silica polymorphs include aluminium, iron, titanium, lithium, sodium, potassium and calcium. The concentrations of these impurities vary from specimen to specimen but are generally below 1.0% in weight as oxide.
• Canonical SMILES: O=[Si]=O
• Appearance: Solid powder
• Boiling Point: 4046 °F at 760 mmHg (NIOSH, 2024); 4046 °F; 2230 °C; 2230Â °C
• Colorform: Amorphous powder; Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid; Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.; Transparent crystals
• Melting Point: 3110 °F (NIOSH, 2024); 3110 °F; 1710 °C; 1716 - 1736 °C; 1713Â °C

Introduction

Molecular Structure and Polymorphism

Atomic Configuration

Silica’s fundamental unit consists of a silicon atom tetrahedrally bonded to four oxygen atoms ($\text{SiO}_4^{4-}$), forming a rigid three-dimensional network. In crystalline forms like α-quartz, tetrahedrons interconnect via shared oxygen vertices, creating helical chains with Si–O bond lengths of 161 pm. By contrast, amorphous silica (e.g., glass) lacks long-range order, resulting in variable bond angles and enhanced reactivity. High-pressure phases like stishovite exhibit octahedral coordination, where silicon binds six oxygen atoms at pressures exceeding 10 GPa.

Polymorphic Variants

Form	Structure	Density (g/cm³)	Stability Conditions
α-Quartz	Trigonal	2.65	<573°C, ambient pressure
Cristobalite	Tetragonal	2.33	1,470°C, low pressure
Tridymite	Orthorhombic	2.26	870–1,470°C
Coesite	Monoclinic	3.01	>2 GPa
Stishovite	Tetragonal	4.29	>10 GPa
Fused Silica	Amorphous	2.20	Rapid cooling of melt

Quartz dominates Earth’s crust, while stishovite forms during meteorite impacts or subduction zone activity. Fused silica, produced by melting quartz at 1,650°C, exhibits anomalous thermal expansion—contracting upon heating up to 1,950°C.

Physicochemical Properties

Thermal and Mechanical Behavior

Silica’s high melting point (~1,710°C) and low thermal conductivity (1.4 W/m·K) make it ideal for refractory applications. Its Mohs hardness of 7 surpasses most metals but remains below diamond (10). Molten silica displays water-like anomalies, including a density maximum near 5,000°C (2.08 g/cm³) and a heat capacity minimum. These traits arise from transient tetrahedral clusters that mimic ice’s hydrogen-bonded networks.

Surface Reactivity

Surface silanol groups ($\text{Si–OH}$) enable functionalization with organosilanes (e.g., APTES, MPTMS), tailoring silica for drug delivery or catalysis. Hydrofluoric acid ($\text{HF}$) uniquely etches silica via the reaction:

$$\text{SiO}_2 + 6\text{HF} \rightarrow \text{H}_2\text{SiF}_6 + 2\text{H}_2\text{O}$$

This property is exploited in semiconductor patterning and glass engraving.

Industrial Applications

Traditional Uses

• Glass Production: Silica constitutes 70–75% of soda-lime glass, reducing thermal expansion and enhancing optical clarity.

• Construction: Concrete mixtures incorporate silica sand (25–35% by mass) to improve compressive strength and reduce alkali-silica reactivity.

• Foundry Casting: High-purity silica molds withstand molten metals at 1,500°C, ensuring precise metal component fabrication.

Advanced Technologies

Mesoporous Silica Nanoparticles (MSNs): Synthesized via the Stöber method, MSNs (pore size: 2–50 nm) load chemotherapeutics like doxorubicin with 95% efficiency, enabling targeted cancer therapy. Surface modification with polyethylene glycol ($\text{PEG}$) extends blood circulation half-life to 12 hours.

Hydraulic Fracturing: High-purity “frac sand” (99% SiO₂) props open shale fractures, boosting oil recovery by 30% in Permian Basin wells.

Synthesis and Production

Conventional Methods

Process	Precursor	Conditions	Product
Stöber Synthesis	TEOS	Ethanol/NH₃, 40–60°C	Monodisperse NPs
Sodium Silicate	Na₂SiO₃	Acid precipitation	Amorphous powder
Quartz Mining	Natural deposits	Crushing/Sieving	Construction sand

The Stöber method hydrolyzes tetraethyl orthosilicate ($\text{Si(OC}_2\text{H}_5\text{)}_4$) under alkaline conditions, yielding 50–200 nm particles. Global silica production reached 12 million metric tons in 2022, driven by China (45%), the U.S. (18%), and Germany (9%).

Sustainable Alternatives

Rice husk ash (20–25% SiO₂) and sugarcane bagasse offer eco-friendly silica sources. Acid leaching extracts 92% pure silica, reducing CO₂ emissions by 40% compared to sodium silicate routes.

Health and Environmental Considerations

Occupational Hazards

Crystalline silica exposure causes silicosis, a lethal lung disease. OSHA mandates a permissible exposure limit (PEL) of 50 μg/m³ over 8 hours. Nanoparticle aerosols (<100 nm) penetrate alveoli, necessitating HEPA filtration in manufacturing facilities.

Future Directions

Research focuses on bioactive silica scaffolds for bone regeneration and plasmonic nanosensors detecting pathogens at 10⁻¹⁸ M concentrations. Advances in molten silica electrolysis could yield high-purity silicon for photovoltaic cells at half current energy costs.